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Compound of Interest

Compound Name: 3-Bromo-5-(trifluoromethyl)phenol

Cat. No.: B1287191

Essential Safety and Handling Guide for 3-Bromo-5-
(trifluoromethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromo-5-(trifluoromethyl)phenol. Designed to be a critical
resource for laboratory safety, this document offers step-by-step guidance to ensure the safe
management of this chemical, fostering a secure research environment.

Chemical Safety and Hazard Information

3-Bromo-5-(trifluoromethyl)phenol is a solid organic compound that requires careful handling
due to its hazardous properties. It is classified as harmful if swallowed, and can cause skin and
serious eye irritation, as well as respiratory irritation.[1] Adherence to the safety protocols

outlined below is imperative to minimize risk.
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Property Data Source
Molecular Formula C7H4Brrs0 PubChem
Molecular Weight 241.01 g/mol PubChem
Physical Form Solid Sigma-Aldrich
GHS Hazard Classifications ,:)cute Toxicity, Oral (Category PubChem
Skin Irritation (Category 2) PubChem

Serious Eye Damage
PubChem
(Category 1)

Specific Target Organ Toxicity -
Single Exposure (Category 3), PubChem

Respiratory Tract Irritation

Hazard Statements H302: Harmful if swallowed PubChem

H315: Causes skin irritation PubChem

H318: Causes serious eye
PubChem
damage

H335: May cause respiratory
S PubChem
irritation

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling 3-Bromo-5-(trifluoromethyl)phenol.
The following equipment must be worn at all times.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles and Face
Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over the goggles,
especially when there is a risk

of splashing.

Hands

Double Nitrile Gloves or

Neoprene/Butyl Gloves

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
handling or risk of splashes,
heavy-duty neoprene or butyl
rubber gloves should be worn
over nitrile gloves. Gloves
must be changed immediately

upon contamination.

Body

Chemical-Resistant Laboratory
Coat

Along-sleeved lab coat that is
fully buttoned is required. For
tasks with a higher risk of
splashes, a butyl rubber or
neoprene apron should be

worn over the lab coat.

Respiratory

NIOSH-approved Respirator

A respirator may be required if
handling the solid outside of a
fume hood or if dust is
generated. Consult your
institution's environmental
health and safety (EHS) office

for specific guidance.

Experimental Protocol: Safe Handling and Use

1. Preparation and Engineering Controls:
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Fume Hood: All handling of 3-Bromo-5-(trifluoromethyl)phenol, including weighing and
solution preparation, must be conducted inside a certified chemical fume hood.

Designated Area: Establish a designated area within the fume hood for handling this
compound to contain any potential contamination.

Emergency Equipment: Before starting work, confirm the location of the nearest emergency
shower and eyewash station and ensure they are unobstructed and operational.

Spill Kit: Have a spill kit readily available that includes an inert absorbent material (e.g.,
vermiculite or sand).

. Handling the Compound:

Donning PPE: Put on all required PPE as detailed in the table above before entering the
designated handling area.

Weighing and Transfer: Carefully weigh and transfer the solid compound within the fume
hood to minimize the creation of dust.

Solution Preparation: If preparing a solution, slowly add the 3-Bromo-5-
(trifluoromethyl)phenol to the solvent to prevent splashing.

Container Management: Keep all containers with the compound tightly sealed when not in
use.

. Post-Handling Decontamination:

Surface Cleaning: Decontaminate all surfaces within the fume hood that may have come into
contact with the compound.

PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated
outer surfaces. Gloves should be removed last.

Hand Washing: Thoroughly wash hands with soap and water after removing gloves.

Emergency Procedures
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» Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one to two glasses of water. Seek immediate medical attention.

Disposal Plan

As a halogenated organic compound, 3-Bromo-5-(trifluoromethyl)phenol and any materials
contaminated with it must be disposed of as hazardous waste.

o Waste Segregation: Collect all waste containing this compound in a designated, properly
labeled hazardous waste container for halogenated organic waste. Do not mix with non-
halogenated waste.

o Container Management: Keep the waste container tightly closed and stored in a well-
ventilated area, away from incompatible materials.

o Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate
must be collected and disposed of as halogenated hazardous waste.

o Waste Pickup: When the waste container is nearly full, arrange for a pickup from your
institution's EHS department.

Operational Workflow for Handling 3-Bromo-5-
(trifluoromethyl)phenol
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BENGHE

Operational Workflow for Handling 3-Bromo-5-(trifluoromethyl)phenol
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-(trifluoromethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1287191?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_phenol
https://www.benchchem.com/product/b1287191#personal-protective-equipment-for-handling-3-bromo-5-trifluoromethyl-phenol
https://www.benchchem.com/product/b1287191#personal-protective-equipment-for-handling-3-bromo-5-trifluoromethyl-phenol
https://www.benchchem.com/product/b1287191#personal-protective-equipment-for-handling-3-bromo-5-trifluoromethyl-phenol
https://www.benchchem.com/product/b1287191#personal-protective-equipment-for-handling-3-bromo-5-trifluoromethyl-phenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1287191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

